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nitrobenzyl alcohol[1][2][3][4]
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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzyl alcohol
CAS No.: 80866-80-4
Cat. No.: B1582037
Get Quote
. J

Executive Summary & Immediate Action

2-Chloro-5-nitrobenzyl alcohol is a halogenated aromatic nitro compound.[1] For disposal
purposes, it must be classified as Halogenated Organic Waste.

Critical Operational Directive:

« DO NOT mix with non-halogenated solvents (e.g., acetone, methanol) in general waste
streams.

e DO NOT autoclave. Nitro compounds possess thermal instability risks.

e DO NOT dispose of down the drain. This compound is toxic to aquatic life and strictly
regulated.

Waste Stream Designation:
¢ Solid Waste: Hazardous Waste Solid (Toxic, Irritant)[1][2]

¢ Liquid Waste: Halogenated Organic Solvent Waste (if dissolved)
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Chemical Hazard Profile & Logistics

Understanding the physicochemical properties is essential for selecting the correct waste
container and storage conditions.

Iable 1: Physical & Safety Data for Disposal

Property Value Operational Implication

Unique identifier for waste

CAS Number 80866-80-4 ,
manifests.[1][2]
_ _ _ Requires wide-mouth HDPE or
Physical State Solid (Powder/Crystalline) ) )
glass jars for disposal.[1][2]
) ) Store in cool, dry areas; avoid
Melting Point 74-79 °C
heat sources.[1][2]
Irritant to eyes, skin, and
Hazard Codes H315, H319, H335 )
respiratory system.[1][2][3]
Incompatible with strong
Reactivity Nitro-aromatic reducing agents, strong bases,
and acid chlorides.[1][2]
Mandatory Segregation: Must
) go to high-temperature
Halogen Content Chlorine present

incineration with scrubbers.[1]

[2]

Table 2: Compatibility Matrix
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Chemical Class Compatibility Status Action
o Store separately.[1][2] Risk of
Strong Oxidizers INCOMPATIBLE _ _
fire/reaction.[4][5][6][7]
Benzyl alcohols can react
Strong Bases INCOMPATIBLE )
exothermically.[1][2]
) Nitro group reduction can be
Reducing Agents INCOMPATIBLE ]
energetic.[1][2]
Can be co-packed in
Halogenated Solvents COMPATIBLE halogenated waste streams

(e.g., DCM).[1][2]

Pre-Disposal Assessment & Segregation Logic

Before disposal, you must determine the state of the chemical. The presence of the chlorine
atom dictates that this material cannot be sent for standard fuel blending; it requires specific
incineration protocols to prevent dioxin formation.

Figure 1: Waste Stream Decision Tree
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Assess 2-Chloro-5-nitrobenzyl alcohol Waste

Is the waste Solid or Liquid?

Pure Solid / Contaminated Debris Dissolved in Solution

_____________ Coo

Container: Wide-Mouth HDPE Jar |

Label: Hazardous Waste - Solid Toxic :

Identify Solvent Base

Halogenated Solvent Non-Halogenated Solvent

(e.g., Methanol, Acetone)

(e.g., DCM, Chloroform)

Trace Halogens contaminate
entire stream

| Container: Glass Bottle !
Label: Mixed Halogenated Waste :
(Must segregate from Fuel Blending) :

o —————————————————————

Container: Safety Can / Glass Bottle :
Label: Halogenated Organic Waste : |

Click to download full resolution via product page

Caption: Decision logic for segregating 2-Chloro-5-nitrobenzyl alcohol. Note that mixing this
compound with non-halogenated solvents "poisons” the non-halogenated stream, forcing the
entire volume to be treated as halogenated waste.[1][2]

Step-by-Step Disposal Protocol
Phase 1: Personal Protective Equipment (PPE)[8]

e Gloves: Nitrile (minimum 0.11 mm thickness). Double gloving is recommended for handling
pure powder.
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» Eye Protection: Chemical splash goggles (ANSI Z87.1).

e Respiratory: If handling large quantities of powder outside a fume hood, use an N95 or P100
respirator to prevent inhalation (H335).

Phase 2: Packaging
Scenario A: Pure Solid or Spill Debris

Select a clean, chemically compatible container (HDPE wide-mouth jar or amber glass).

Transfer the solid carefully to avoid dust generation.

Wipe down the exterior of the container to ensure no residue remains.

Cap tightly.[9][8][4][10]

Scenario B: Liquid Solution

 Verify the solvent compatibility (see Table 2).

e Pour into a designated Halogenated Waste container.

o Expert Insight: Never pour this into a "Non-Halogenated" carboy. Even small amounts of
chlorinated aromatics can disqualify a 55-gallon drum from low-cost fuel blending
programs, costing your facility significantly more for disposal.

o Leave at least 10% headspace in the container for thermal expansion.

Phase 3: Labeling & Documentation

Attach a hazardous waste tag with the following details:
e Chemical Name: 2-Chloro-5-nitrobenzyl alcohol (Write out in full; do not use formulas).
e Hazards: Check "Toxic" and "Irritant.”

o Constituents: If in solution, list the solvent % and the solute %.
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Regulatory Compliance (RCRA & EPA)[1]

In the United States, this chemical falls under RCRA (Resource Conservation and Recovery
Act) regulations.

» Waste Coding: While 2-Chloro-5-nitrobenzyl alcohol is not explicitly listed on the P-list or
U-list, it must be characterized based on its toxicity and ignitability (if in solvent).[1]

o If the waste exhibits toxicity characteristics, it may trigger D-codes.

o Most commonly, it is managed as Non-RCRA Regulated Hazardous Waste (unless in a
flammable solvent, then D001) but must be treated as hazardous due to OSHA/GHS
health hazards.

o Halogen Rule: The EPA strictly regulates the burning of halogenated compounds. This waste
must be sent to a facility permitted for incineration with acid gas scrubbing capabilities to
neutralize the HCI generated during combustion [1].

Emergency Contingencies
Spill Response:

o |solate: Evacuate the immediate area if dust is airborne.
» PPE: Don goggles, nitrile gloves, and a lab coat.
e Containment:

o Solid: Cover with a damp paper towel to prevent dust dispersion, then scoop into a waste

jar.

o Liquid: Absorb with vermiculite or sand. Do not use combustible materials (like sawdust)
due to the nitro group's potential reactivity.

o Clean Up: Wipe the surface with a soap/water solution.[5][11] Place all cleanup materials
into the hazardous waste container.

First Aid:
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¢ Skin Contact: Wash with soap and water for 15 minutes.[9][11]

» Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

[OIE81[5]6][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Proper Disposal Procedures: 2-Chloro-5-nitrobenzyl
alcohol[1][2][3][4]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582037/docs#proper-disposal-procedures-2-chloro-
5-nitrobenzyl-alcohol-1-2-3-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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